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Introduction
4-Vinylcyclohexene (4-VCH), a cyclic olefin, is a significant industrial chemical primarily

formed through the dimerization of 1,3-butadiene.[1][2] It serves as a crucial intermediate in the

synthesis of various chemicals, including flame retardants, flavors, and fragrances.[2]

Furthermore, its derivative, 4-vinylcyclohexene dioxide, is a precursor in the production of

epoxy resins.[1][3] In the context of drug development and toxicology, understanding the

thermodynamic properties of 4-VCH and its metabolites is essential for assessing its stability,

reactivity, and potential biological interactions.[4] This technical guide provides an in-depth

overview of the core thermodynamic properties of 4-vinylcyclohexene, detailed experimental

protocols for their determination, and visualizations of its key chemical transformations.

Core Thermodynamic and Physical Properties
A summary of the essential thermodynamic and physical properties of 4-Vinylcyclohexene is

presented in the tables below. This data has been compiled from various sources, including

critically evaluated data from the National Institute of Standards and Technology (NIST).

Table 1: General and Physical Properties of 4-Vinylcyclohexene
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Property Value Unit Reference(s)

Molecular Formula C₈H₁₂ - [1]

Molecular Weight 108.18 g/mol [1][3]

Appearance Colorless liquid - [1][4]

Density (at 20°C) 0.8299 g/cm³ [1][4]

Melting Point -108.9 °C [1][4]

Boiling Point 128.9 °C [1][4]

Vapor Pressure (at

25°C)
15 mm Hg [4]

Refractive Index (at

20°C)
1.4639 - [1]

Flash Point 21.2 °C [1][4]

Autoignition

Temperature
269 °C [1]

Solubility in Water 0.05 g/L [1]

Table 2: Enthalpy and Entropy Data for 4-Vinylcyclohexene
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Property Value Unit Reference(s)

Standard Liquid

Enthalpy of

Combustion

(ΔcH°liquid)

[-4892.90, -4889.80] kJ/mol [5]

Enthalpy of

Vaporization (ΔvapH°)
38.3 kJ/mol [5]

Ideal Gas Enthalpy of

Formation (ΔfH°gas)
49.4 kJ/mol [5]

Liquid Phase Enthalpy

of Formation

(ΔfH°liquid)

-72.4 kJ/mol [5]

Ideal Gas Entropy

(S°gas) at 298.15 K
358.33 J/mol·K [6]

Table 3: Heat Capacity Data for 4-Vinylcyclohexene

Temperature (K)
Ideal Gas Heat Capacity
(Cp,gas) (J/mol·K)

Liquid Heat Capacity at
Saturation (Csat) (J/mol·K)

298.15 153.9 186.2

300 155.0 187.0

400 208.0 218.0

500 253.0 250.0

Data sourced from NIST/TRC

Web Thermo Tables (WTT).[6]

Experimental Protocols
The determination of thermodynamic properties requires precise and controlled experimental

procedures. The following sections outline generalized methodologies for key experiments. It is
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important to note that these are representative protocols and may require optimization based

on specific laboratory conditions and equipment.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a widely used technique to measure the heat capacity of a

substance.[7][8]

Objective: To determine the isobaric heat capacity (Cp) of liquid 4-vinylcyclohexene as a

function of temperature.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Microbalance

Reference material with a known heat capacity (e.g., sapphire)

Inert purge gas (e.g., nitrogen)

Procedure:

Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified

standards (e.g., indium).

Sample Preparation:

Accurately weigh an empty hermetic aluminum pan and lid.

Introduce a small, precisely weighed sample of 4-vinylcyclohexene (typically 5-10 mg)

into the pan.

Hermetically seal the pan to prevent volatilization.
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Prepare an empty, sealed pan to be used as a reference.

Measurement:

Place the sample pan and the reference pan into the DSC cell.

Equilibrate the system at the starting temperature (e.g., 25 °C).

Perform a baseline run with two empty pans over the desired temperature range (e.g., 25

°C to 100 °C) at a constant heating rate (e.g., 10 °C/min).

Perform a run with the sapphire standard under the same conditions.

Perform a run with the 4-vinylcyclohexene sample under the same conditions.

Data Analysis:

The heat flow difference between the sample and the reference is measured as a function

of temperature.

The heat capacity of the sample is calculated using the following equation: Cp (sample) =

(ΔQ/Δt)sample / (msample * β) where:

Cp (sample) is the specific heat capacity of the sample

(ΔQ/Δt)sample is the heat flow to the sample

msample is the mass of the sample

β is the heating rate

Determination of Enthalpy of Combustion using Bomb
Calorimetry
Bomb calorimetry is the standard method for determining the heat of combustion of a

substance.[9]

Objective: To determine the standard enthalpy of combustion (ΔcH°) of 4-vinylcyclohexene.
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Apparatus:

Bomb calorimeter (isoperibol or adiabatic)

Stainless steel combustion bomb

Crucible (e.g., platinum or quartz)

Ignition wire (e.g., platinum or nichrome)

Cotton thread

Oxygen cylinder with pressure regulator

Calorimeter bucket with a known quantity of water

High-precision thermometer or temperature sensor

Stirrer

Benzoic acid (for calibration)

Procedure:

Calibration:

Determine the heat capacity of the calorimeter system by combusting a known mass of a

standard substance (e.g., benzoic acid) under controlled conditions.

Sample Preparation:

Accurately weigh a sample of 4-vinylcyclohexene (typically 0.5-1.0 g) into the crucible.

Attach a piece of ignition wire of known mass and length. A cotton thread of known mass

can be used to facilitate ignition.

Assembly and Combustion:

Place the crucible in the bomb.
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Add a small amount of distilled water to the bomb to ensure saturation of the final

atmosphere with water vapor.

Seal the bomb and purge it with oxygen to remove air.

Pressurize the bomb with pure oxygen to a specified pressure (e.g., 30 atm).

Submerge the bomb in the calorimeter bucket containing a precisely known mass of water.

Allow the system to reach thermal equilibrium and record the initial temperature.

Ignite the sample by passing an electric current through the ignition wire.

Data Collection:

Record the temperature of the water at regular intervals until a maximum temperature is

reached and the system begins to cool.

Data Analysis:

Calculate the corrected temperature rise, accounting for heat exchange with the

surroundings.

Calculate the total heat released during the combustion using the heat capacity of the

calorimeter and the temperature rise.

Make corrections for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and the heat of combustion of the ignition wire and cotton thread.

The enthalpy of combustion at constant volume (ΔcU°) is calculated from the corrected

heat release and the mass of the sample.

The enthalpy of combustion at constant pressure (ΔcH°) can then be calculated using the

relationship: ΔcH° = ΔcU° + ΔngasRT, where Δngas is the change in the number of moles

of gas in the combustion reaction.

Signaling Pathways and Experimental Workflows
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The following diagrams, created using the DOT language, illustrate key chemical

transformations involving 4-vinylcyclohexene.

Dimerization of 1,3-Butadiene to 4-Vinylcyclohexene
The primary industrial production method for 4-vinylcyclohexene is the Diels-Alder reaction of

two 1,3-butadiene molecules.[1][10]

1,3-Butadiene

4-Vinylcyclohexene

Diels-Alder Reaction

1,3-Butadiene
Diels-Alder Reaction

Catalyst
(e.g., Silicon Carbide,

Cu/Cr salts)

110-425 °C
1.3-100 MPa

Click to download full resolution via product page

Figure 1. Synthesis of 4-Vinylcyclohexene.

Epoxidation of 4-Vinylcyclohexene
4-Vinylcyclohexene can be epoxidized to form 4-vinylcyclohexene dioxide, a valuable

precursor for epoxy resins.[3] This reaction is typically carried out using a peroxy acid, such as

peroxyacetic acid.[3][11]
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Figure 2. Epoxidation of 4-Vinylcyclohexene.

Oxidative Dehydrogenation of 4-Vinylcyclohexene to
Styrene
4-Vinylcyclohexene can be converted to styrene through oxidative dehydrogenation, a

reaction of significant industrial interest.[5][12]
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Figure 3. Oxidative Dehydrogenation to Styrene.

Conclusion
This technical guide has provided a comprehensive overview of the thermodynamic properties

of 4-vinylcyclohexene, offering valuable data for researchers, scientists, and professionals in

drug development. The tabulated data facilitates easy comparison of key properties, while the

generalized experimental protocols offer a foundation for laboratory measurements. The

visualized reaction pathways provide a clear understanding of the synthesis and key

transformations of this important industrial chemical. A thorough understanding of these

fundamental properties is critical for the safe handling, process optimization, and toxicological

assessment of 4-vinylcyclohexene and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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